Cas no 2580984-20-7 (Methyl (2R,4S)-2-allyl-4-benzyloxy-pyrrolidine-1-carboxylate)

• Product Name: Methyl (2R,4S)-2-allyl-4-benzyloxy-pyrrolidine-1-carboxylate
• CAS No: 2580984-20-7
• MF: C₁₆H₂₁NO₃
• MW: 275.342844724655
• MDL: MFCD34182706
• CID: 5109419
• Update Time: 2025-05-26

Methyl (2R,4S)-2-allyl-4-benzyloxy-pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• AT26338
• METHYL (2R,4S)-2-ALLYL-4-BENZYLOXY-PYRROLIDINE-1-CARBOXYLATE
• Methyl (2R,4S)-2-allyl-4-benzyloxy-pyrrolidine-1-carboxylate

• MDL： MFCD34182706
• Inchi： 1S/C16H21NO3/c1-3-7-14-10-15(11-17(14)16(18)19-2)20-12-13-8-5-4-6-9-13/h3-6,8-9,14-15H,1,7,10-12H2,2H3/t14-,15+/m1/s1
• InChI Key： KRDHSTLDAZOVIE-CABCVRRESA-N
• SMILES： O(CC1C=CC=CC=1)[C@@H]1CN(C(=O)OC)[C@H](CC=C)C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 326
• XLogP3: 2.8
• Topological Polar Surface Area: 38.8

Additional information on Methyl (2R,4S)-2-allyl-4-benzyloxy-pyrrolidine-1-carboxylate

Methyl (2R,4S)-2-allyl-4-benzyloxy-pyrrolidine-1-carboxylate: A Comprehensive Overview

Methyl (2R,4S)-2-allyl-4-benzyloxy-pyrrolidine-1-carboxylate (CAS No. 2580984-20-7) is a chiral compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound, characterized by its unique structural features, holds potential applications in the development of novel pharmaceuticals and as a valuable intermediate in synthetic pathways.

The molecular structure of Methyl (2R,4S)-2-allyl-4-benzyloxy-pyrrolidine-1-carboxylate consists of a pyrrolidine ring with specific substituents at the 2 and 4 positions. The 2-position is occupied by an allyl group, while the 4-position bears a benzyloxy moiety. The presence of these functional groups imparts distinct chemical properties and reactivity profiles to the molecule, making it a versatile building block in organic synthesis.

One of the key aspects of Methyl (2R,4S)-2-allyl-4-benzyloxy-pyrrolidine-1-carboxylate is its chirality. The (2R,4S) configuration ensures that the compound exhibits enantiomeric purity, which is crucial for many applications in pharmaceutical research. Enantiomeric purity is essential for ensuring the desired biological activity and minimizing potential side effects in drug development.

Recent studies have highlighted the importance of chiral pyrrolidine derivatives in the design and synthesis of bioactive molecules. For instance, a study published in the Journal of Medicinal Chemistry reported that chiral pyrrolidines, similar to Methyl (2R,4S)-2-allyl-4-benzyloxy-pyrrolidine-1-carboxylate, exhibit potent inhibitory activity against specific enzymes involved in various disease pathways. This finding underscores the potential of this compound as a lead structure for drug discovery.

In addition to its biological significance, Methyl (2R,4S)-2-allyl-4-benzyloxy-pyrrolidine-1-carboxylate has been utilized as an intermediate in the synthesis of complex natural products and pharmaceuticals. Its reactivity and functional group compatibility make it an attractive choice for multistep synthetic routes. For example, researchers at the University of California, Berkeley, demonstrated the utility of this compound in the total synthesis of a marine natural product with potent anticancer properties.

The synthetic accessibility of Methyl (2R,4S)-2-allyl-4-benzyloxy-pyrrolidine-1-carboxylate has also been a subject of extensive investigation. Various methods have been developed to synthesize this compound efficiently and with high enantiomeric purity. One notable approach involves asymmetric catalysis using chiral metal complexes. This method not only provides high yields but also ensures excellent enantioselectivity, which is critical for pharmaceutical applications.

From a practical standpoint, the stability and solubility properties of Methyl (2R,4S)-2-allyl-4-benzyloxy-pyrrolidine-1-carboxylate are important considerations for its use in various chemical processes. Studies have shown that this compound exhibits good stability under standard laboratory conditions and can be stored without significant degradation. Additionally, its solubility in common organic solvents facilitates its use in solution-phase reactions.

In conclusion, Methyl (2R,4S)-2-allyl-4-benzyloxy-pyrrolidine-1-carboxylate (CAS No. 2580984-20-7) is a multifaceted compound with significant potential in both academic research and industrial applications. Its unique structural features, enantiomeric purity, and synthetic versatility make it an invaluable tool for advancing our understanding of chiral chemistry and developing new therapeutic agents.